Cas no 1803431-29-9 (2,3-Difluoro-4-(perchlorophenyl)pyridine)

• Product Name: 2,3-Difluoro-4-(perchlorophenyl)pyridine
• CAS No: 1803431-29-9
• MF: C₁₁H₂Cl₅F₂N
• MW: 363.402084827423
• CID: 4923756
• Update Time: 2025-08-01

2,3-Difluoro-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(perchlorophenyl)pyridine

• Inchi： 1S/C11H2Cl5F2N/c12-5-4(3-1-2-19-11(18)10(3)17)6(13)8(15)9(16)7(5)14/h1-2H
• InChI Key： PIUNVAQQIRJKEX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CN=C(C=1F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Difluoro-4-(perchlorophenyl)pyridine

Comprehensive Overview of 2,3-Difluoro-4-(perchlorophenyl)pyridine (CAS No. 1803431-29-9)

2,3-Difluoro-4-(perchlorophenyl)pyridine (CAS No. 1803431-29-9) is a specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique perchlorophenyl and difluoropyridine moieties, exhibits remarkable chemical properties that make it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The growing interest in 2,3-Difluoro-4-(perchlorophenyl)pyridine aligns with the broader trend of fluorinated compounds gaining prominence in drug discovery and material science. Fluorination is a key strategy for enhancing the bioavailability and metabolic stability of molecules, which explains why this compound is frequently searched alongside terms like "fluorinated heterocycles" and "pyridine derivatives in medicinal chemistry". Its CAS No. 1803431-29-9 is often used as a unique identifier in patent literature and scientific databases, reflecting its relevance in proprietary research.

One of the most discussed topics related to 2,3-Difluoro-4-(perchlorophenyl)pyridine is its role in the development of next-generation agrochemicals. With the global push toward sustainable farming practices, researchers are investigating how fluorinated pyridines can contribute to low-toxicity pesticides and herbicides. This compound's ability to act as a key intermediate in such formulations has made it a subject of numerous studies, particularly in optimizing crop protection strategies.

In the pharmaceutical sector, 2,3-Difluoro-4-(perchlorophenyl)pyridine is often associated with the synthesis of small-molecule inhibitors and bioactive scaffolds. Its perchlorophenyl group introduces electron-withdrawing effects, which can be pivotal in designing compounds with improved binding affinity and selectivity. Searches for "pyridine-based drug candidates" and "fluorine in drug design" frequently highlight this compound as a case study in modern medicinal chemistry.

From a synthetic chemistry perspective, the compound's reactivity profile is a hot topic. Its difluoropyridine core allows for selective functionalization, making it a versatile precursor for cross-coupling reactions and nucleophilic substitutions. Laboratories focusing on organofluorine chemistry often reference CAS No. 1803431-29-9 when discussing regioselective fluorination techniques or heterocyclic compound synthesis.

Environmental and safety considerations are also part of the discourse around 2,3-Difluoro-4-(perchlorophenyl)pyridine. While not classified as a hazardous material, its handling requires adherence to standard laboratory safety protocols. This aspect is frequently searched in conjunction with terms like "safe handling of fluorinated compounds" and "chemical stability of pyridine derivatives", underscoring the importance of responsible usage in industrial and academic settings.

In summary, 2,3-Difluoro-4-(perchlorophenyl)pyridine (CAS No. 1803431-29-9) represents a critical intersection of fluorine chemistry, pharmaceutical innovation, and agrochemical advancement. Its multifaceted applications and growing presence in scientific literature ensure its continued relevance in cutting-edge research. As the demand for specialty chemicals rises, this compound is poised to remain a focal point for chemists and researchers worldwide.